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Compound of Interest

Compound Name: Sulfobetaine-8

Cat. No.: B076228 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Sulfobetaine-8. The following

procedures detail personal protective equipment (PPE), handling protocols, and disposal plans

to ensure the safe laboratory use of this compound.

Sulfobetaine-8 is a zwitterionic surfactant used in various applications, including the

separation and purification of proteins.[1][2] While specific quantitative exposure limit data for

Sulfobetaine-8 is not readily available, it is crucial to handle it with care, adhering to best

practices for laboratory chemical safety to minimize exposure.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure through skin contact, inhalation,

and eye contact. The following table summarizes the recommended PPE for handling

Sulfobetaine-8 based on the task being performed.
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Task Gloves
Eye/Face
Protection

Respiratory
Protection

Protective
Clothing

Footwear

Handling

Solid

Compound

(Weighing,

Aliquoting)

Double nitrile

gloves

Safety

glasses with

side shields

or chemical

splash

goggles. A

full-face

shield is

recommende

d if there is a

risk of

aerosolization

.[4]

Fit-tested

N95 or higher

respirator if

not handled

in a certified

chemical

fume hood or

ventilated

balance

enclosure.[3]

[5]

Disposable,

solid-front lab

coat with tight

cuffs.[4]

Closed-toe

shoes. Shoe

covers are

recommende

d.[4]

Preparing

Solutions

Double nitrile

gloves

Chemical

splash

goggles. A

full-face

shield is

recommende

d.[4]

Work in a

certified

chemical

fume hood.[4]

Disposable,

solid-front lab

coat with tight

cuffs.

Closed-toe

shoes.

Administering

to Cell

Cultures or

Animals

Double nitrile

gloves

Safety

glasses with

side shields

or chemical

splash

goggles.

Work in a

biological

safety cabinet

(BSC) or

chemical

fume hood.[4]

Disposable,

solid-front,

fluid-resistant

lab coat with

tight cuffs.[4]

Closed-toe

shoes.

Spill Cleanup

Double

heavy-duty

nitrile or

neoprene

gloves

Chemical

splash

goggles and

a full-face

shield.[4]

Fit-tested

N95 or higher

respirator, or

as

determined

by the scale

of the spill.[4]

Disposable,

fluid-

resistant,

solid-front

gown or

coveralls.[4]

Chemical-

resistant

boots or

disposable

shoe covers

over closed-

toe shoes.[4]
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Waste

Disposal

Double nitrile

gloves

Safety

glasses with

side shields.

[4]

Not generally

required if

handling

sealed waste

containers.

Disposable,

solid-front lab

coat with tight

cuffs.

Closed-toe

shoes.

Quantitative Safety Data
Occupational exposure limits for Sulfobetaine-8 have not been established.[3][6] Therefore, it

is essential to handle it in a well-ventilated area, preferably in a chemical fume hood, to keep

airborne concentrations as low as possible.[6]

Parameter Value

Occupational Exposure Limits (OELs) Not established

Appearance White powder[1][7]

Solubility Soluble in water[7]

Storage Temperature Room temperature[1][7][8]

Experimental Protocols: Safe Handling and Disposal
Handling Procedures:

Preparation: Before handling, ensure that the work area is clean and uncluttered. A certified

chemical fume hood should be used, especially when handling the solid powder to avoid

inhalation of dust.[6]

Weighing: When weighing the solid compound, do so within a ventilated balance enclosure

or a chemical fume hood to minimize dust dispersion.

Solution Preparation: To prepare solutions, slowly add the solid Sulfobetaine-8 to the

solvent to avoid splashing.

General Handling: Avoid breathing dust, vapor, mist, or gas.[6] Avoid contact with skin and

eyes.[6] Do not eat, drink, or smoke when using this product. Wash hands thoroughly after
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handling.[3]

Disposal Plan:

Waste Collection: Collect all waste containing Sulfobetaine-8 in a clearly labeled, sealed

container.

Disposal: Dispose of contents and container to an approved waste disposal plant. Follow all

local, state, and federal regulations for chemical waste disposal. Do not let the chemical

enter drains.

Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[6][9]

Skin Contact: Promptly wash the contaminated skin with soap and water.[10] Remove

contaminated clothing and wash it before reuse. If irritation persists, get medical attention.

[10]

Inhalation: Move the exposed person to fresh air at once.[10] If breathing has stopped,

perform artificial respiration. Get medical attention as soon as possible.[10]

Ingestion: Wash mouth out with water. Get medical attention.[6]

Spill: For minor spills, absorb the spill with inert material (e.g., vermiculite, sand, or earth)

and place it in a suitable container for disposal.[6] For major spills, evacuate the area and

contact your institution's Environmental Health and Safety (EHS) department.[9]

Workflow for Safe Handling of Sulfobetaine-8
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Preparation

Handling

Cleanup & Disposal

1. Prepare clean work area in fume hood

2. Gather appropriate PPE

3. Assemble materials and equipment

4. Weigh solid in ventilated enclosure

Proceed to handling

5. Prepare solution in fume hood

6. Perform experiment

7. Decontaminate work surfaces

Proceed to cleanup

8. Collect and label waste

9. Dispose of waste per regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Sulfobetaine-8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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